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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

quantitative analysis of 4-Hydroxyisophthalic acid (4-HIA), a compound relevant in

pharmaceutical analysis, particularly as an impurity in salicylic acid preparations. The methods

described include High-Performance Liquid Chromatography with UV detection (HPLC-UV),

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas

Chromatography-Mass Spectrometry (GC-MS).

Introduction to 4-Hydroxyisophthalic Acid
4-Hydroxyisophthalic acid (CAS 636-46-4), also known as 4-hydroxy-1,3-

benzenedicarboxylic acid, is a phenolic dicarboxylic acid.[1] Its quantification is crucial for

quality control in pharmaceutical manufacturing and for studying its potential biological

activities. The selection of an appropriate analytical method depends on the required sensitivity,

selectivity, and the nature of the sample matrix.

Analytical Methods Overview
A summary of common analytical methods for 4-HIA quantification is presented below, with

detailed protocols to follow.
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Method Principle
Common
Application

Advantages Disadvantages

HPLC-UV

Separation by

reverse-phase

chromatography

and detection by

UV absorbance.

Routine quality

control of

pharmaceuticals,

impurity profiling.

Robust, cost-

effective, widely

available.

Lower sensitivity

and selectivity

compared to MS

methods.

LC-MS/MS

Separation by

liquid

chromatography

coupled with

highly selective

and sensitive

mass

spectrometric

detection.

Bioanalysis

(plasma, urine),

trace-level

impurity analysis.

High sensitivity,

high selectivity,

structural

confirmation.

Higher

equipment cost

and complexity.

GC-MS

Separation of

volatile

derivatives by

gas

chromatography

and detection by

mass

spectrometry.

Analysis in

complex

matrices where

derivatization is

feasible.

High

chromatographic

resolution.

Requires

derivatization for

non-volatile

analytes like 4-

HIA.

Quantitative Data Summary
The following table summarizes typical performance characteristics for the analytical methods

described. Note: As specific validation data for 4-Hydroxyisophthalic acid is not widely

published, these values are based on typical performance for similar phenolic acids and should

be confirmed during in-house method validation.
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Parameter HPLC-UV (Typical) LC-MS/MS (Typical)

Linearity (R²)

> 0.999 > 0.995

Limit of Detection (LOD) 0.1 - 0.5 µg/mL 0.01 - 0.1 ng/mL

Limit of Quantification (LOQ) 0.5 - 1.5 µg/mL 0.05 - 0.5 ng/mL

Accuracy (% Recovery) 98 - 102% 95 - 105%

Precision (% RSD) < 2% < 10%

Method 1: Quantification of 4-Hydroxyisophthalic
Acid by HPLC-UV
This method is suitable for the quantification of 4-HIA in pharmaceutical preparations,

particularly as an impurity in salicylic acid. The protocol is based on established USP methods

for related substances.[2]

Experimental Protocol
1. Materials and Reagents

4-Hydroxyisophthalic acid reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate

Formic acid

Water (HPLC grade)

Sample containing 4-HIA (e.g., salicylic acid drug substance)

2. Equipment
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High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Photodiode

Array (PDA) detector.

Reverse-phase C18 column (e.g., Waters XTerra RP18, 4.6 x 150 mm, 5 µm).[3]

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

3. Chromatographic Conditions

Column: Waters XTerra RP18, 4.6 x 150 mm, 5 µm

Mobile Phase: Acetonitrile and 10 mM Ammonium Acetate in water, adjusted to pH 3.0 with

formic acid.

Gradient Program:

0-5 min: 10% Acetonitrile

5-15 min: 10% to 50% Acetonitrile

15-20 min: 50% Acetonitrile

20.1-25 min: 10% Acetonitrile (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 260 nm[3]

Injection Volume: 10 µL

4. Standard and Sample Preparation
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Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 4-HIA reference standard

and dissolve in a 100 mL volumetric flask with methanol.

Calibration Standards: Prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50

µg/mL) by diluting the stock solution with the mobile phase.

Sample Solution: Accurately weigh a suitable amount of the sample, dissolve in methanol,

and dilute with the mobile phase to an expected 4-HIA concentration within the calibration

range. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Data Analysis

Construct a calibration curve by plotting the peak area of 4-HIA against the concentration of

the calibration standards.

Perform a linear regression analysis to obtain the equation of the line and the correlation

coefficient (R²).

Determine the concentration of 4-HIA in the sample solution by interpolating its peak area

from the calibration curve.

Experimental Workflow Diagram
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Sample & Standard Preparation

HPLC Analysis Data ProcessingWeigh 4-HIA Standard & Sample Dissolve in Methanol

Prepare Calibration Curve Standards

Prepare Sample Solution

Filter through 0.45 µm filter Inject into HPLC-UV System Separate on C18 Column Detect at 260 nm Generate Calibration Curve Quantify 4-HIA in Sample
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Sample Preparation

LC-MS/MS Analysis

Quantification

Plasma Sample

Add Internal Standard

Protein Precipitation (ACN)

Derivatization (3-NPH/EDC)

Reconstitution

LC Separation

ESI- Source

Q1: Precursor Ion Selection (m/z 181.0)

Q2: Collision-Induced Dissociation

Q3: Product Ion Selection (m/z 137.0)

Detector

Peak Area Ratio (Analyte/IS)

Calibration Curve

Final Concentration
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Sample Extraction (e.g., Ethyl Acetate)

Evaporation to Dryness

Derivatization with BSTFA at 70°C

Injection into GC-MS

GC Separation on DB-5ms Column

EI Ionization & MS Detection (SIM Mode)

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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